Cas no 2171452-02-9 ((2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171452-02-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5837707
• PubChem ID: 165572285
• Update Time: 2025-06-08

(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171452-02-9
• EN300-1578242
• (2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-22(25(30)31)27-24(29)14-23(16-8-7-9-16)28-26(32)33-15-21-19-12-5-3-10-17(19)18-11-4-6-13-20(18)21/h3-6,10-13,16,21-23H,2,7-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23?/m0/s1
• InChI Key： NNGPRFZJURJDOZ-NQCNTLBGSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)CC)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Research Briefing on (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171452-02-9)

In recent years, the compound (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171452-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in peptide synthesis and drug development. The following briefing provides an overview of the latest research findings, methodologies, and applications related to this compound.

The primary interest in (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid stems from its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protective group for amino acids, and its incorporation into this compound enhances its utility in the synthesis of complex peptides. Recent studies have demonstrated that the cyclobutyl moiety contributes to the conformational rigidity of the resulting peptides, which can be advantageous in designing peptide-based therapeutics with improved stability and bioavailability.

One of the key advancements in the application of this compound is its use in the development of novel peptide-based inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid to synthesize peptides that inhibit proteases associated with cancer and inflammatory diseases. The rigid cyclobutyl structure has been shown to enhance the binding affinity of these peptides to their target enzymes, thereby improving their therapeutic efficacy.

In addition to its applications in peptide synthesis, recent studies have explored the pharmacokinetic properties of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. Investigations into its metabolic stability and tissue distribution have revealed that the compound exhibits favorable pharmacokinetic profiles, making it a viable candidate for further drug development. These findings are supported by in vitro and in vivo studies, which have demonstrated the compound's low toxicity and high selectivity.

Looking ahead, the potential applications of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid extend beyond peptide therapeutics. Researchers are exploring its use in the development of targeted drug delivery systems, where its unique chemical properties can be leveraged to enhance the specificity and efficiency of drug carriers. Furthermore, ongoing studies are investigating its role in the synthesis of peptidomimetics, which mimic the biological activity of natural peptides but with improved stability and bioavailability.

In conclusion, (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171452-02-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and drug delivery highlight its potential to contribute to the development of next-generation therapeutics. As research in this area continues to advance, it is expected that new insights and applications for this compound will emerge, further solidifying its importance in the field.